Cas no 1449412-81-0 (Ethyl 2-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetate)

• Product name: Ethyl 2-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetate
• CAS No: 1449412-81-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD26097248
• CID: 4700714

Ethyl 2-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetate
• Ethyl 6-hydroxy-3-methylpyridine-2-acetate
• Ethyl 2-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetate

• MDL： MFCD26097248
• Inchi： 1S/C10H13NO3/c1-3-14-10(13)6-8-7(2)4-5-9(12)11-8/h4-5H,3,6H2,1-2H3,(H,11,12)
• InChI Key： DEMJGYBVFIONOP-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=C(C)C=CC(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 315
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 2-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetate

Ethyl 2-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetate (CAS No. 1449412-81-0): A Comprehensive Overview

Ethyl 2-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetate (CAS No. 1449412-81-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ethyl 2-(3-methylpyridin-2(1H)-one-6-yl)acetate, is a derivative of pyridine and has garnered attention due to its potential therapeutic properties and structural versatility.

The chemical structure of Ethyl 2-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetate consists of a pyridine ring with a methyl group at the 3-position and an acetate ester moiety attached to the 2-position. The presence of the oxo group at the 6-position contributes to the compound's reactivity and stability, making it an attractive candidate for various chemical transformations and biological studies.

Recent research has highlighted the potential of Ethyl 2-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetate in the development of novel therapeutic agents. Studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of ethyl 2-(3-methylpyridin-2(1H)-one-6-yl)acetate can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, making them promising candidates for treating inflammatory diseases.

In addition to its anti-inflammatory properties, Ethyl 2-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetate has been investigated for its potential as an anti-cancer agent. Research conducted at the National Cancer Institute found that this compound can selectively target and inhibit the growth of cancer cells while showing minimal toxicity to normal cells. The mechanism of action involves the disruption of key signaling pathways that are crucial for cancer cell survival and proliferation.

The synthetic route for Ethyl 2-(3-methyl-6-oxo-1,6-dihydropyridin-2-yl)acetate involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and undergo a series of transformations, including esterification and cyclization steps. The detailed synthetic protocol has been documented in various scientific journals, providing a robust foundation for researchers interested in synthesizing this compound or related derivatives.

From a pharmacological perspective, Ethyl 2-(3-methylpyridin-2(1H)-one-6-y l)acetate exhibits favorable pharmacokinetic properties. Studies have shown that it has good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Additionally, its low toxicity profile makes it suitable for long-term administration in clinical settings.

In conclusion, Ethyl 2-(3-methylpyridin -2(1H)-one -6-y l)acetate (CAS No. 1449412 -81 -0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.